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Compound of Interest

Compound Name: Flufenoxystrobin

Cat. No.: B1443345

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the sample preparation and
analysis of the fungicide Flufenoxystrobin in soil and water matrices. The protocols are
designed to offer robust and reliable results for environmental monitoring and research
purposes.

Analysis of Flufenoxystrobin in Soil using
QUECHhERS and LC-MS/MS

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely
adopted sample preparation technique that offers high recovery and efficiency for pesticide
analysis in complex matrices like soil.[1][2] This protocol outlines a modified QUEChERS
procedure coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for
the determination of Flufenoxystrobin.

Experimental Protocol

1. Sample Pre-treatment:

 Air-dry the soil sample at room temperature and sieve it through a 2 mm mesh to remove
large debris.
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e For dry soil, weigh 10 g of the homogenized sample into a 50 mL centrifuge tube and add 10
mL of deionized water. Vortex for 1 minute and allow it to hydrate for 30 minutes. For moist
soil, the hydration step can be omitted.

2. Extraction:
e Add 10 mL of acetonitrile to the soil sample in the centrifuge tube.

e Add the appropriate QUEChERS extraction salt packet. A common composition is 4 g of
anhydrous magnesium sulfate (MgSOa4) and 1 g of sodium chloride (NaCl).

e Immediately cap the tube and shake it vigorously for 1 minute to ensure proper mixing and
prevent the agglomeration of salts.[1]

o Centrifuge the tube at 24000 rpm for 5 minutes.[3]
3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
o Transfer 1 mL of the upper acetonitrile supernatant into a 2 mL d-SPE cleanup tube.

e The d-SPE tube should contain a mixture of sorbents to remove interfering matrix
components. A common composition for soil analysis is 150 mg of anhydrous MgSOa, 50 mg
of Primary Secondary Amine (PSA), and 50 mg of C18 sorbent.

o Vortex the d-SPE tube for 1 minute to ensure thorough mixing of the extract with the
sorbents.

o Centrifuge at high speed (e.g., 28000 rpm) for 5 minutes.
4. Final Extract Preparation and Analysis:
« Filter the supernatant through a 0.22 pum syringe filter into an autosampler vial.

e The extract is now ready for analysis by LC-MS/MS.

Quantitative Data Summary
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While specific validation data for Flufenoxystrobin is not readily available in the provided
search results, the following table presents typical performance data for strobilurin fungicides
and other pesticides in soil using the QUEChERS method, which can be used as a guideline for
method validation.

Parameter Typical Value Reference

Recovery 70-120% [3]

Relative Standard Deviation

< 20% 3]
(RSD)

Limit of Quantification (LOQ) 0.01 - 0.05 mg/kg

Limit of Detection (LOD) 0.005 - 0.02 mg/kg

Analysis of Flufenoxystrobin in Water using Solid-
Phase Extraction (SPE) and LC-MS/MS

Solid-Phase Extraction (SPE) is a highly effective technique for the extraction and pre-
concentration of pesticides from agueous samples.[3] This protocol details an SPE method for
the analysis of Flufenoxystrobin in water, followed by LC-MS/MS detection.

Experimental Protocol

1. Sample Pre-treatment:

o Collect water samples in clean glass bottles.

« Filter the water sample through a 0.45 um filter to remove any suspended particulate matter.
2. Solid-Phase Extraction (SPE):

o Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL
of methanol followed by 5 mL of deionized water through the cartridge. Do not allow the
cartridge to dry out.
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o Sample Loading: Load 100 mL of the filtered water sample onto the conditioned SPE
cartridge at a flow rate of approximately 5 mL/min.

e Washing: After loading the entire sample, wash the cartridge with 5 mL of deionized water to
remove any polar interferences.

e Drying: Dry the cartridge under a gentle stream of nitrogen or by applying a vacuum for 10-
15 minutes to remove residual water.

3. Elution:

e Elute the retained Flufenoxystrobin from the cartridge with 6 mL of acetonitrile.

e Collect the eluate in a clean collection tube.

4. Final Extract Preparation and Analysis:

o Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

o Reconstitute the residue in 1 mL of a suitable solvent mixture (e.g., acetonitrile/water, 50:50,

vIV).

» Vortex the reconstituted sample and filter it through a 0.22 pum syringe filter into an
autosampler vial for LC-MS/MS analysis.

Quantitative Data Summary

Similar to the soil analysis, specific validation data for Flufenoxystrobin in water is limited in
the provided search results. The following table provides typical performance data for pesticide
analysis in water using SPE, which can serve as a reference for method validation.
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Parameter Typical Value Reference
Recovery 80-115% [4]
Relative Standard Deviation
< 15% [4]
(RSD)
Limit of Quantification (LOQ) 0.01-0.1 pg/L [5]
Limit of Detection (LOD) 0.005 - 0.05 pg/L [5]

Visualized Experimental Workflows

To further clarify the sample preparation procedures, the following diagrams illustrate the
experimental workflows for both soil and water analysis.

Soil Sample Preparation Workflow (QUECHERS)
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Caption: Workflow for Flufenoxystrobin analysis in soil.

Water Sample Preparation Workflow (SPE)
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Caption: Workflow for Flufenoxystrobin analysis in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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